Cas no 902138-22-1 (3-(4-Aminophenyl)-1H-pyrrole-2-carboxamide)

• Product Name: 3-(4-Aminophenyl)-1H-pyrrole-2-carboxamide
• CAS No: 902138-22-1
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 797607
• Update Time: 2023-08-03

3-(4-Aminophenyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide,3-(4-aminophenyl)-
• 1H-Pyrrole-2-carboxamide,3-(4-aminophenyl)-(9CI)
• 3-(4-aminophenyl)-1H-pyrrole-2-carboxamide
• 3-(4-Aminophenyl)-1H-pyrrole-2-carboxamide

• Inchi： 1S/C11H11N3O/c12-8-3-1-7(2-4-8)9-5-6-14-10(9)11(13)15/h1-6,14H,12H2,(H2,13,15)
• InChI Key： FUGJDHCJMSMGJB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CN1)C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 201.09
• Monoisotopic Mass: 201.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9